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Compound of Interest

Compound Name: SR1664

Cat. No.: B15545065

Researchers and laboratory personnel handling SR1664, a peroxisome proliferator-activated y
(PPAR-y) modulator, must adhere to strict disposal protocols to ensure personnel safety and
environmental compliance. This guide provides essential, step-by-step information for the
proper disposal of SR1664 in a laboratory setting.

Immediate Safety and Handling Precautions

Before handling SR1664, it is crucial to be familiar with its safety profile. SR1664 is a red solid
and is classified as a combustible solid.[1] Standard handling procedures for chemical reagents
should be followed.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Lab Coat: A protective lab coat must be worn.

Eye Protection: Safety glasses or goggles are required.

Respiratory Protection: When handling the powdered form or if there is a risk of
aerosolization, a fume hood or appropriate respiratory protection should be used.

Step-by-Step Disposal Plan
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The disposal of SR1664 and any contaminated materials must be managed as hazardous

waste. Improper disposal can pose a significant environmental risk and is a violation of

regulations.

Waste Segregation: All waste materials containing SR1664, including unused compound,
contaminated labware (e.g., pipette tips, vials, tubes), and spill cleanup materials, must be
collected in a designated and clearly labeled hazardous waste container. Do not mix SR1664
waste with other chemical waste streams unless their compatibility has been confirmed.

Container Labeling: The hazardous waste container must be in good condition, free from
external contamination, and securely sealed. It must be clearly labeled with "Hazardous
Waste," the chemical name "SR1664," and any associated hazard symbols.

Storage of Waste: The sealed and labeled hazardous waste container should be stored in a
designated, secure, and well-ventilated satellite accumulation area. The container should
remain closed except when adding waste.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed environmental waste management contractor. It is imperative to follow all local,
state, and federal regulations for hazardous waste disposal.

Spill and Exposure Procedures

In the event of a spill or exposure to SR1664, the following immediate actions should be taken:

. Spill

o Evacuate the immediate area to prevent further exposure.

o Wear appropriate PPE before attempting to clean the spill.

o For solid spills, carefully sweep or scoop the material to avoid creating dust.

o For solutions, absorb the spill using an inert material such as vermiculite, sand, or earth.

o Place all contaminated materials into a sealed and labeled container for hazardous waste
disposal.
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o Clean the spill area with a suitable solvent, followed by washing with soap and water.

e EXxposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water. Remove any contaminated clothing.

o Eye Contact: Rinse the eyes cautiously with water for several minutes. If contact lenses
are present, remove them if it is safe to do so and continue rinsing.

o Inhalation: Move the individual to an area with fresh air and ensure they are in a position
comfortable for breathing.

Seek medical attention if any symptoms of exposure develop.

SR1664 Properties and Handling Data

For easy reference, the following table summarizes key quantitative data for SR1664.

Property Value Reference
Molecular Formula C33H29N30s5 [1112]
Molecular Weight 547.60 g/mol [1][2]
Appearance Red solid [1][3]
Solubility DMSO: 50 mg/mL [1]

Storage Temperature -20°C [11[2][3]
Storage Class 11 - Combustible Solids [1]

Experimental Workflow for SR1664 Disposal

The logical flow for the proper disposal of SR1664 is outlined in the diagram below. Adherence
to this workflow is critical for maintaining a safe laboratory environment.
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SR1664 Disposal and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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